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Compound of Interest

Compound Name: Buphedrone-d3 Hydrochloride

Cat. No.: B15294544

Audience: Researchers, scientists, and drug development professionals.

Introduction

Buphedrone-d3 Hydrochloride is a deuterated analog of Buphedrone, a synthetic cathinone.
[1] As a stable isotope-labeled internal standard, it is a critical component in quantitative mass
spectrometry-based analyses for the accurate detection and quantification of Buphedrone in
biological and forensic samples.[2] The preparation of accurate and stable stock solutions is
the first and a crucial step for reliable experimental results. This document provides a detailed
protocol for the preparation, storage, and handling of Buphedrone-d3 Hydrochloride stock
solutions.

Buphedrone, in its free base form, is susceptible to dimerization, making the hydrochloride salt
the preferred and more stable form for analytical applications.[1][2] Proper handling and
storage of the stock solution are essential to prevent degradation and ensure the integrity of
the standard.[3][4]

Quantitative Data Summary

The following table summarizes the key quantitative information for Buphedrone-d3
Hydrochloride and the recommended parameters for stock solution preparation.
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Parameter Value Reference

Compound Name Buphedrone-d3 Hydrochloride [5]

2-(Methyl-d3-amino)-1-phenyl-
Synonyms ) [5]
1-butanone Hydrochloride

Molecular Formula C11H12D3sNO « HCI [6]
Unlabeled Formula Weight 213.7 g/mol [6]
CAS Number 1346601-80-6 [5]
Purity >98% [6]
Formulation Crystalline solid [6]
Recommended Solvent Methanol or DMSO [6]
Stock Solution Conc. 1 mg/mL N/A
Storage Temperature -20°C 3114171

Experimental Protocol: Preparation of 1 mg/mL
Stock Solution

This protocol details the steps for preparing a 1 mg/mL stock solution of Buphedrone-d3
Hydrochloride.

3.1. Materials and Equipment

Buphedrone-d3 Hydrochloride (crystalline solid)

Methanol (HPLC grade or higher) or Dimethyl sulfoxide (DMSO)

Analytical balance (readable to at least 0.01 mg)

Calibrated pipettes

Amber glass vial with a PTFE-lined cap
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o Vortex mixer

e Sonicator (optional)

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
3.2. Procedure

» Acclimatization: Allow the vial containing Buphedrone-d3 Hydrochloride to equilibrate to
room temperature for at least 15-20 minutes before opening to prevent condensation of
moisture.

o Weighing: Tare the analytical balance with a clean, empty amber glass vial. Carefully weigh
the desired amount of Buphedrone-d3 Hydrochloride (e.g., 1 mg) into the vial. Record the
exact weight.

o Solvent Addition: Based on the recorded weight, calculate the required volume of solvent to
achieve a 1 mg/mL concentration. For example, if 1.2 mg of the compound is weighed, add
1.2 mL of the chosen solvent (Methanol or DMSO). Use a calibrated pipette to add the
solvent to the vial.

 Dissolution: Cap the vial securely and vortex for 1-2 minutes until the solid is completely
dissolved. If necessary, briefly sonicate the vial to aid dissolution. Visually inspect the
solution to ensure no particulate matter remains.

o Labeling: Clearly label the vial with the compound name, concentration (1 mg/mL), solvent
used, preparation date, and initials of the preparer.

o Storage: Store the prepared stock solution in the amber glass vial at -20°C.[3][4][7] For long-
term storage, it is advisable to aliquot the stock solution into smaller volumes to avoid
repeated freeze-thaw cycles.

3.3. Stability and Handling

o Buphedrone is unstable in its free base form; the hydrochloride salt provides greater stability.

[1][2]
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» Studies on related cathinones have shown that storage at -20°C is optimal for minimizing
degradation in biological samples.[3][4][7]

o Before use, allow the stock solution to warm to room temperature and vortex briefly to

ensure homogeneity.

e Avoid exposure of the solution to light and elevated temperatures for extended periods.

Diagrams

4.1. Experimental Workflow
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Caption: Workflow for preparing Buphedrone-d3 HCI stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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